Cas no 2866335-05-7 (3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid)

• Product Name: 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid
• CAS No: 2866335-05-7
• MF: C₈H₇FO₅S
• MW: 234.201585054398
• CID: 5465235
• Update Time: 2025-08-05

3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid

• Inchi： 1S/C8H7FO5S/c1-5-2-6(8(10)11)4-7(3-5)14-15(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： JSYDLVYMGZSKHD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC(OS(F)(=O)=O)=C1

Additional information on 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid

3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid (CAS No. 2866335-05-7): A Comprehensive Overview

The compound 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid (CAS No. 2866335-05-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in chemical synthesis and biological activity. The presence of the fluorosulfonyl group introduces unique electronic and steric properties, making this compound particularly interesting for researchers in the fields of pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the importance of fluorosulfonyl-containing compounds in drug discovery. The fluorosulfonyl group is known to enhance the stability and bioavailability of molecules, which are critical factors in pharmaceutical development. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the incorporation of fluorosulfonyl groups into benzoic acid derivatives significantly improved their pharmacokinetic profiles, making them promising candidates for treating chronic diseases such as cancer and inflammation.

The structure of 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid is characterized by a benzene ring substituted with a fluorosulfonyloxy group at position 3 and a methyl group at position 5. This substitution pattern not only influences the molecule's reactivity but also plays a crucial role in its solubility and crystallinity. Researchers have found that the methyl group at position 5 enhances the molecule's lipophilicity, which is essential for its interaction with biological membranes.

In terms of synthesis, 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid can be prepared via a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. A 2022 paper in *Organic Process Research & Development* detailed an efficient route for synthesizing this compound using microwave-assisted conditions, which significantly reduced reaction times while maintaining high yields. This method has been adopted by several pharmaceutical companies for large-scale production.

The applications of 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid extend beyond pharmacology. In materials science, this compound has been explored as a precursor for advanced polymers and coatings. Its ability to form stable ester linkages makes it ideal for developing high-performance materials with enhanced thermal and mechanical properties. A 2021 study in *Macromolecules* reported the successful synthesis of fluoropolymers using this compound as a monomer, showcasing its potential in creating next-generation materials for aerospace and electronics industries.

From an environmental perspective, the synthesis and application of 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3-[(Fluorosulfonyl)oxy]-5-methylbenzoic acid (CAS No. 2866335-05-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.